(4E)-3-(chloromethyl)-4-[(5-methoxy-1H-indol-3-yl)methylidene]-1,2-oxazol-5(4H)-one (4E)-3-(chloromethyl)-4-[(5-methoxy-1H-indol-3-yl)methylidene]-1,2-oxazol-5(4H)-one
Brand Name: Vulcanchem
CAS No.:
VCID: VC18406844
InChI: InChI=1S/C14H11ClN2O3/c1-19-9-2-3-12-10(5-9)8(7-16-12)4-11-13(6-15)17-20-14(11)18/h2-5,7,17H,6H2,1H3/b8-4+
SMILES:
Molecular Formula: C14H11ClN2O3
Molecular Weight: 290.70 g/mol

(4E)-3-(chloromethyl)-4-[(5-methoxy-1H-indol-3-yl)methylidene]-1,2-oxazol-5(4H)-one

CAS No.:

Cat. No.: VC18406844

Molecular Formula: C14H11ClN2O3

Molecular Weight: 290.70 g/mol

* For research use only. Not for human or veterinary use.

(4E)-3-(chloromethyl)-4-[(5-methoxy-1H-indol-3-yl)methylidene]-1,2-oxazol-5(4H)-one -

Specification

Molecular Formula C14H11ClN2O3
Molecular Weight 290.70 g/mol
IUPAC Name 3-(chloromethyl)-4-[(Z)-(5-methoxyindol-3-ylidene)methyl]-2H-1,2-oxazol-5-one
Standard InChI InChI=1S/C14H11ClN2O3/c1-19-9-2-3-12-10(5-9)8(7-16-12)4-11-13(6-15)17-20-14(11)18/h2-5,7,17H,6H2,1H3/b8-4+
Standard InChI Key SKXSVAZIUJUKHG-XBXARRHUSA-N
Isomeric SMILES COC1=CC\2=C(C=C1)N=C/C2=C\C3=C(NOC3=O)CCl
Canonical SMILES COC1=CC2=C(C=C1)N=CC2=CC3=C(NOC3=O)CCl

Introduction

The compound (4E)-3-(chloromethyl)-4-[(5-methoxy-1H-indol-3-yl)methylidene]-1,2-oxazol-5(4H)-one is a complex organic molecule that combines elements of indole and oxazole rings. This compound is not extensively documented in the available literature, but its structure and potential applications can be inferred from related compounds and general principles of organic chemistry.

Synthesis and Preparation

The synthesis of such compounds typically involves multi-step reactions, including the formation of the indole and oxazole rings. Common methods might involve the use of nitrile oxides or other reactive intermediates to form the oxazole ring, followed by condensation reactions to attach the indole moiety.

Related Compounds and Research Findings

  • Related Compounds: Compounds like (4E)-3-(Chloromethyl)-4-[(2-methyl-1H-indol-3-yl)methylene]isoxazol-5(4H)-one are available commercially and may share similar properties .

  • Biological Activities: Indole and oxazole derivatives are known for their diverse biological activities. For instance, some indole-based compounds exhibit anticancer properties .

Data Tables

Given the limited specific information available on (4E)-3-(chloromethyl)-4-[(5-methoxy-1H-indol-3-yl)methylidene]-1,2-oxazol-5(4H)-one, we can only provide general data on related compounds:

CompoundMolecular FormulaMolecular WeightCAS Number
3-(Chloromethyl)-4-[(5-methoxyindol-3-ylidene)methyl]-2H-1,2-oxazol-5-oneC14H11ClN2O3C_{14}H_{11}ClN_{2}O_{3}290.70 g/mol1142199-58-3
(4E)-3-(Chloromethyl)-4-(1H-indol-4-ylmethylene)isoxazol-5(4H)-oneC13H9ClN2O2C_{13}H_{9}ClN_{2}O_{2}260.68 g/mol1142199-63-0

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